Cas no 1351650-49-1 (N-2-hydroxy-2-(3-methylthiophen-2-yl)ethyl-5-methyl-1,2-oxazole-3-carboxamide)

• Product Name: N-2-hydroxy-2-(3-methylthiophen-2-yl)ethyl-5-methyl-1,2-oxazole-3-carboxamide
• CAS No: 1351650-49-1
• MF: C₁₂H₁₄N₂O₃S
• MW: 266.316161632538
• CID: 6177304
• PubChem ID: 71781666
• Update Time: 2025-06-09

N-2-hydroxy-2-(3-methylthiophen-2-yl)ethyl-5-methyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-(3-methylthiophen-2-yl)ethyl-5-methyl-1,2-oxazole-3-carboxamide
• AKOS024523549
• 1351650-49-1
• N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)-5-methylisoxazole-3-carboxamide
• F5857-1525
• N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-5-methyl-1,2-oxazole-3-carboxamide

• Inchi： 1S/C12H14N2O3S/c1-7-3-4-18-11(7)10(15)6-13-12(16)9-5-8(2)17-14-9/h3-5,10,15H,6H2,1-2H3,(H,13,16)
• InChI Key： NQASSGUQYGCQQZ-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C(CNC(C1C=C(C)ON=1)=O)O

Computed Properties

• Exact Mass: 266.07251349g/mol
• Monoisotopic Mass: 266.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-2-hydroxy-2-(3-methylthiophen-2-yl)ethyl-5-methyl-1,2-oxazole-3-carboxamide

N-2-Hydroxy-2-(3-Methylthiophen-2-Yl)Ethyl-5-Methyl-1,2-Oxazole-3-Carboxamide: A Comprehensive Overview

N-2-Hydroxy-2-(3-Methylthiophen-2-Yl)Ethyl-5-Methyl-1,2-Oxazole-3-Carboxamide is a compound with the CAS registry number 1351650-49-1. This molecule is a derivative of oxazole, a heterocyclic compound with significant applications in pharmaceutical chemistry and material science. The compound's structure incorporates a hydroxyl group, a methylthiophene moiety, and a carboxamide functional group, making it a versatile molecule with potential in various chemical and biological contexts.

The synthesis of N-2-Hydroxy derivatives has been a focal point in organic chemistry due to their unique reactivity and potential bioactivity. Recent studies have highlighted the importance of thiophene-containing compounds, such as 3-Methylthiophen, in medicinal chemistry. These compounds often exhibit antioxidant properties and can serve as scaffolds for drug design. The presence of the oxazole ring further enhances the molecule's stability and reactivity, making it an interesting candidate for further research.

One of the most notable applications of this compound lies in its potential as a precursor for more complex molecules. Researchers have explored its role in the development of novel pharmaceutical agents, particularly in the field of oncology. The carboxamide group is known to participate in hydrogen bonding, which is crucial for drug-target interactions. This feature makes N-2-Hydroxy derivatives highly promising for designing drugs with improved bioavailability and efficacy.

Recent advancements in computational chemistry have enabled detailed studies of the electronic properties of 5-Methyl-Oxazole derivatives. These studies have revealed that the methyl group attached to the oxazole ring significantly influences the molecule's electronic distribution, potentially enhancing its ability to interact with biological targets. Such insights are invaluable for guiding the design of more effective therapeutic agents.

The incorporation of methylthiophene moieties into organic compounds has also been linked to enhanced photostability and thermal resistance. This property is particularly advantageous in materials science, where stable organic compounds are required for applications such as organic electronics and sensors. The combination of these features in N-2-Hydroxy derivatives underscores their versatility across multiple disciplines.

In conclusion, N-2-Hydroxy-2-(3-Methylthiophen-2-Yl)Ethyl-5-Methyl-Oxazole-Carboxamide (CAS No: 1351650491) represents a promising compound with diverse applications in pharmaceuticals, materials science, and organic synthesis. Its unique structure and functional groups provide a foundation for further exploration into its potential uses and optimizations.